2-(3,4-dimethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]acetamide

• IUPAC Name: 2-(3,4-dimethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C19H23NO2/c1-14-4-5-17(12-15(14)2)13-19(21)20-11-10-16-6-8-18(22-3)9-7-16/h4-9,12H,10-11,13H2,1-3H3,(H,20,21)
• InChI Key: PBNHWAFQKDQMCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC(=O)NCCC2=CC=C(C=C2)OC)C
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

2-(3,4-dimethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]acetamide, also known as DMPEA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMPEA is a member of the phenethylamine class of compounds and has been found to exhibit interesting biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 2-(3,4-dimethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]acetamide is not fully understood. However, it is believed to interact with certain receptors in the brain, such as the serotonin 5-HT2A receptor, and modulate neurotransmitter release and synaptic plasticity.
Biochemical and Physiological Effects:
This compound has been found to exhibit interesting biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase. In vivo studies have shown that this compound can modulate neurotransmitter release and synaptic plasticity, leading to potential neuroprotective effects and cognitive enhancement.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3,4-dimethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]acetamide in lab experiments is its potential as a scaffold for the development of new drug candidates. This compound's binding affinity for certain receptors, such as the serotonin 5-HT2A receptor, makes it a promising starting point for the development of new drugs that target these receptors. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with in certain assays.

Future Directions

There are several future directions for the study of 2-(3,4-dimethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]acetamide. One direction is the development of new drug candidates based on the this compound scaffold. Another direction is the exploration of this compound's potential neuroprotective effects and its ability to modulate synaptic transmission. Additionally, the study of this compound's interactions with other receptors and enzymes could provide insight into its mechanism of action and potential applications in various fields.

Synthesis Methods

2-(3,4-dimethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]acetamide can be synthesized through a multistep process that involves the reaction of 3,4-dimethylphenylacetonitrile with 4-methoxyphenylacetic acid, followed by reduction and acetylation. The final product is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

2-(3,4-dimethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]acetamide has been studied for its potential applications in various fields, including pharmacology, neuroscience, and medicinal chemistry. In pharmacology, this compound has been found to exhibit binding affinity for certain receptors, such as the serotonin 5-HT2A receptor, which is involved in the regulation of mood and cognition. In neuroscience, this compound has been studied for its potential neuroprotective effects and its ability to modulate synaptic transmission. In medicinal chemistry, this compound has been explored as a scaffold for the development of new drug candidates.